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Compound of Interest

Compound Name: (-)-Neoisomenthol

Cat. No.: B3416159

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to ensuring a secure laboratory environment and
maintaining regulatory compliance. This guide provides essential safety and logistical
information for the proper disposal of (-)-Neoisomenthol, a common laboratory reagent.
Adherence to these procedures is critical to mitigate risks and prevent environmental
contamination.

Key Physical and Chemical Properties

Understanding the properties of (-)-Neoisomenthol is the first step in safe handling and
disposal. The following table summarizes key quantitative data for neoisomenthol and its
related isomers. Note that properties can vary slightly based on the specific isomer and purity.
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Property Value Source
Chemical Formula C10H200 [1]
Molecular Weight 156.27 g/mol [1]
Appearance White crystalline solid [2]
Boiling Point 212 °C (413.6 °F) [31[4]
Melting Point ~42 °C (107.6 °F) [3]
Flash Point 93.3 °C (200 °F) [5]
Specific Gravity 0.904 [2]

Insoluble in cold water; Soluble
Solubility in water at 434.5 mg/L @ 25 [3][5]
°C (estimated)

Hazard Identification and Personal Protective
Equipment (PPE)

(-)-Neoisomenthol is a combustible solid that can cause skin and eye irritation.[3] Symptoms
of exposure may include irritation to the skin, eyes, mucous membranes, and upper respiratory
tract.[2] Therefore, appropriate personal protective equipment (PPE) must be worn at all times
when handling this chemical.

Required PPE:

o Eye Protection: Safety glasses or goggles.

» Hand Protection: Chemical-resistant gloves.

» Skin and Body Protection: A lab coat is mandatory.

All handling procedures should be conducted in a well-ventilated area, preferably within a fume
hood.[3]
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Step-by-Step Disposal Protocol

The cardinal rule for the disposal of (-)-Neoisomenthol is strict adherence to all federal, state,
and local regulations.[3] Under no circumstances should this chemical be poured down the
drain or discarded in regular household trash.[3][6]

1. Evaluation for Reuse or Recycling: Before proceeding with disposal, assess if the (-)-
Neoisomenthol can be reused or recycled.[3] If the chemical is in its original, unopened
container or is uncontaminated, these options are the most environmentally sound choices.[3]
Contact the manufacturer to inquire about potential take-back or recycling programs.[3]

2. Storage of Waste:

o Containment: Ensure that waste (-)-Neoisomenthol is stored in a suitable, clearly labeled,
and tightly sealed container to prevent leaks or spills.[3]

e Segregation: Do not mix (-)-Neoisomenthol waste with other chemical waste to avoid
potentially hazardous reactions.[3]

3. Professional Disposal: The recommended and safest method for disposal is to engage a
licensed professional waste disposal company.[3] These services are equipped to manage and
dispose of chemical waste in a manner that is both safe and compliant with all regulations.[3]

4. Spill Management: In the event of a spill:

o Evacuate: Immediately clear all personnel from the spill area.[3]

» Ventilate: Ensure the area is well-ventilated.

o Containment: Use appropriate absorbent materials to contain the spill.

o Cleanup: Collect the spilled material and any contaminated absorbents into a sealed
container for disposal by a licensed waste disposal service.

o Restrict Access: Prevent entry into the contaminated area until it has been professionally
declared safe.[3]
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Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of (-)-Neoisomenthol.

(-)-Neoisomenthol Waste Generated

Evaluate for Reuse or Recycling
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Caption: Disposal workflow for (-)-Neoisomenthol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3416159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

